Ethyl 4-bromo-2-chloro-6-fluorobenzoate

• IUPAC Name: ethyl 4-bromo-2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C9H7BrClFO2/c1-2-14-9(13)8-6(11)3-5(10)4-7(8)12/h3-4H,2H2,1H3
• InChI Key: IHLGDBCSMHSDGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1Cl)Br)F
• Molecular Formula: C9H7BrClFO2
• Molecular Weight: 281.50 g/mol

Description

Ethyl 4-bromo-2-chloro-6-fluorobenzoate is a chemical compound with the empirical formula C₁₁H₁₀BrClFO₃ . It falls under the category of fluorinated building blocks and is commonly used in organic synthesis. The compound appears as a solid with a melting point range of 40-44°C .

Scientific Research Applications

Novel Synthesis Techniques

• Synthesis of 4H-1,4-Benzoxazines : Ethyl 4-bromo-2-chloro-6-fluorobenzoate derivatives have been used in the synthesis of 4H-1,4-Benzoxazines, highlighting an alternative reaction mechanism and product than initially expected (Noriaki Kudo, Satoru Furuta, Kazuo Sato, 1996).

• Regioselective Ortho-lithiation : Research on deprotonation of fluoroarenes, including compounds similar to Ethyl 4-bromo-2-chloro-6-fluorobenzoate, indicates regioselective reactions that are significant for developing new chemical syntheses (F. Mongin, M. Schlosser, 1996).

Material Science and Industrial Applications

• Benzofurans from 2-ethylphenols : Research on producing benzofurans from substituted 2-ethylphenols, including halogen-substituted variants like Ethyl 4-bromo-2-chloro-6-fluorobenzoate, has implications for industrial chemistry and material science (E. Givens, P. B. Venuto, 1969).

• High Conductive PEDOT via Post-treatment by Halobenzoic : The modification of poly(3,4-ethylenedioxythiophene) with halobenzoic acids, such as Ethyl 4-bromo-2-chloro-6-fluorobenzoate, has been shown to significantly enhance its conductivity, making it suitable for applications in organic solar cells (L. Tan, Huanyu Zhou, Ting Ji, Liqiang Huang, Yiwang Chen, 2016).

• Fluorescence Study of Chromen-2-ones : Research into the fluorescence efficiency of certain chromen-2-one derivatives, involving substitutions with groups like fluoro, bromo, and chloro, is relevant for the development of new materials with specific optical properties (K. Mahadevan, J. N. Masagalli, H. N. Harishkumar, M. N. Kumara, 2014).

Environmental and Biological Applications

• Reductive Dechlorination in Microorganisms : A study on Alcaligenes denitrificans NTB-1 revealed its capability to metabolize compounds including 4-bromo- and 4-chlorobenzoate, related to Ethyl 4-bromo-2-chloro-6-fluorobenzoate, demonstrating potential environmental applications in dehalogenation processes (W. J. van den Tweel, J. Kok, J. D. de Bont, 1987).

• Synthesis of Antituberculosis Hydrazones : Hydrazones derived from 4-fluorobenzoic acid hydrazide, similar in structure to Ethyl 4-bromo-2-chloro-6-fluorobenzoate, have shown promising antimycobacterial activity, indicating potential medicinal applications (B. Koçyiğit-Kaymakçıoğlu, Emine Elçin Oruç-Emre, S. Unsalan, S. Rollas, 2009).